Cas no 1779857-68-9 (4H-1,3-Benzodioxin-2-one, 7-fluoro-)

• Product Name: 4H-1,3-Benzodioxin-2-one, 7-fluoro-
• CAS No: 1779857-68-9
• MF: C₈H₅FO₃
• MW: 168.121906042099
• CID: 5274954
• Update Time: 2025-07-21

4H-1,3-Benzodioxin-2-one, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-2-one, 7-fluoro-

• Inchi： 1S/C8H5FO3/c9-6-2-1-5-4-11-8(10)12-7(5)3-6/h1-3H,4H2
• InChI Key： FLZPDGZNURHNMK-UHFFFAOYSA-N
• SMILES： O1C2=CC(F)=CC=C2COC1=O

Additional information on 4H-1,3-Benzodioxin-2-one, 7-fluoro-

Exploring the Properties and Applications of 4H-1,3-Benzodioxin-2-one, 7-fluoro- (CAS No. 1779857-68-9)

The compound 4H-1,3-Benzodioxin-2-one, 7-fluoro- (CAS No. 1779857-68-9) is a fluorinated derivative of the benzodioxin family, a class of heterocyclic compounds that have garnered significant attention in pharmaceutical and material science research. With the increasing demand for fluorinated organic compounds in drug discovery and agrochemical applications, this molecule stands out due to its unique structural features and potential reactivity. Researchers are particularly interested in its electron-withdrawing properties, which can influence the pharmacokinetics and binding affinity of drug candidates.

One of the most searched topics related to 4H-1,3-Benzodioxin-2-one, 7-fluoro- is its role in medicinal chemistry. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of therapeutic agents. The presence of a fluorine atom at the 7-position of the benzodioxin ring could lead to improved interactions with biological targets, making it a valuable scaffold for designing central nervous system (CNS) drugs or anti-inflammatory agents. Recent studies have highlighted the importance of fluorinated heterocycles in addressing challenges like drug resistance and off-target effects.

Another area of interest is the synthetic methodology for producing CAS No. 1779857-68-9. Organic chemists are exploring efficient routes to introduce fluorine into the benzodioxin framework, such as electrophilic fluorination or transition-metal-catalyzed coupling reactions. These methods align with the broader trend of sustainable chemistry, where researchers aim to minimize waste and reduce the use of hazardous reagents. The compound’s potential as a building block for more complex molecules also makes it a subject of patent filings and industrial applications.

From an SEO perspective, users frequently search for "7-fluoro benzodioxin synthesis" or "1779857-68-9 applications," reflecting the demand for practical information. Additionally, questions like "How does fluorination affect benzodioxin reactivity?" or "Is 4H-1,3-Benzodioxin-2-one, 7-fluoro- biodegradable?" indicate a need for deeper scientific insights. Addressing these queries not only improves readability but also positions this content as a reliable resource for chemists and industry professionals.

In material science, 4H-1,3-Benzodioxin-2-one, 7-fluoro- could contribute to the development of advanced polymers or organic electronic materials. Its rigid aromatic structure and fluorine substitution may enhance thermal stability or optoelectronic properties, aligning with trends in green technology and renewable energy. As the scientific community prioritizes eco-friendly innovations, this compound’s versatility may unlock new opportunities in biodegradable materials or catalysis.

To summarize, CAS No. 1779857-68-9 represents a promising candidate for multidisciplinary research. Its relevance to drug design, synthetic chemistry, and material engineering underscores the importance of fluorinated heterocycles in modern science. By addressing user-focused questions and highlighting cutting-edge applications, this overview aims to bridge the gap between academic knowledge and industrial needs.